1H-Imidazole-2-carbonitrile
Overview
Description
1H-Imidazole-2-carbonitrile is a useful research compound. Its molecular formula is C4H3N3 and its molecular weight is 93.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical and Biological Significance
The imidazole nucleus, including 1H-Imidazole-2-carbonitrile, is known for its significant role in living organisms. These derivatives are extensively studied due to their wide range of pharmacological activities. The chemistry and synthetic methods of imidazoles, including this compound, have been explored to understand their biological activity profiles, highlighting their potential in anti-infective applications (Sharma et al., 2016).
Applications in Material Science
Zeolite imidazolate frameworks (ZIFs), which include this compound derivatives, are noted for their applications in material science. These compounds, due to their unique properties, have seen extensive use in various fields. The combination of imidazole linkers with metal ions in ZIFs contributes to their remarkable properties, making them suitable for diverse applications. The synthesis and application of these materials, especially in one-dimensional fibrous forms, have been a significant area of research, opening new directions in various scientific fields (Sankar et al., 2019).
Antimicrobial Properties
This compound derivatives exhibit potent antimicrobial properties. They are used in the pharmaceutical industry for the synthesis of antifungal drugs like ketoconazole and clotrimazole and in the pesticide industry for manufacturing certain pesticides and insecticides. These compounds' efficacy against microbial resistance has been a subject of extensive research, emphasizing the need for synthesizing more derivatives to combat the growth of new strains of organisms (American Journal of IT and Applied Sciences Research, 2022).
Prospects in Medicinal Chemistry
The imidazole derivatives, including this compound, hold a unique place in medicinal chemistry. Being a part of natural compounds like histamine and biotin, as well as several pharmaceutical preparations, the imidazole cycle is crucial. The studies emphasize the importance of directed synthesis of substances with specific, practically useful properties, highlighting the relevance and promising prospects of imidazole derivatives in developing new pharmacological preparations (Kaldybayeva et al., 2022).
Safety and Hazards
Mechanism of Action
Target of Action
1H-Imidazole-2-carbonitrile, like other imidazole derivatives, is known to interact with a broad range of targets . These targets often include various receptors and enzymes, which play crucial roles in numerous biological processes .
Mode of Action
Imidazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in the target’s function . This interaction can result in a wide range of biological effects, depending on the specific target and the nature of the interaction .
Biochemical Pathways
Given the broad range of targets that imidazole derivatives can interact with, it is likely that this compound could influence a variety of biochemical pathways .
Pharmacokinetics
Imidazole derivatives are generally known to be highly soluble in water and other polar solvents, which can influence their bioavailability .
Result of Action
Imidazole derivatives are known for their wide-ranging biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . Therefore, it is likely that this compound could have similar effects.
Action Environment
Factors such as ph, temperature, and the presence of other substances can often influence the action of chemical compounds .
Biochemical Analysis
Biochemical Properties
Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Cellular Effects
Imidazole derivatives are known to have a wide range of effects on various types of cells and cellular processes .
Molecular Mechanism
The synthesis of imidazole derivatives has been reported to proceed via various mechanisms, including nickel-catalyzed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization .
Properties
IUPAC Name |
1H-imidazole-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3N3/c5-3-4-6-1-2-7-4/h1-2H,(H,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMQZIXCNLUPEIN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30340406 |
Source
|
| Record name | 1H-Imidazole-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30340406 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
93.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
31722-49-3 |
Source
|
| Record name | 1H-Imidazole-2-carbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=31722-49-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Imidazole-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30340406 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1H-imidazole-2-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of 1H-Imidazole-2-carbonitrile in the context of agricultural products?
A: this compound (CCIM) is the primary metabolite of the fungicide Cyazofamid. Understanding the presence and levels of CCIM in agricultural products is crucial for ensuring food safety and regulatory compliance. []
Q2: How can we accurately determine the levels of this compound in complex matrices like oily agricultural products?
A: Researchers have developed a highly sensitive and specific method utilizing high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) to quantify CCIM in oily samples. This method involves extraction with acetonitrile and a cleanup procedure using C18 and Florisil absorbents to remove interfering compounds. The method achieves low limits of detection and quantification, exceeding the sensitivity required by established maximum residue levels for oily agricultural products. []
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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